2,3,5,6-Tetrafluoro-4-methoxybenzonitrile

Catalog No.
S6584632
CAS No.
5291-88-3
M.F
C8H3F4NO
M. Wt
205.11 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2,3,5,6-Tetrafluoro-4-methoxybenzonitrile

CAS Number

5291-88-3

Product Name

2,3,5,6-Tetrafluoro-4-methoxybenzonitrile

IUPAC Name

2,3,5,6-tetrafluoro-4-methoxybenzonitrile

Molecular Formula

C8H3F4NO

Molecular Weight

205.11 g/mol

InChI

InChI=1S/C8H3F4NO/c1-14-8-6(11)4(9)3(2-13)5(10)7(8)12/h1H3

InChI Key

KUTGPEBORSMHHV-UHFFFAOYSA-N

SMILES

COC1=C(C(=C(C(=C1F)F)C#N)F)F

Canonical SMILES

COC1=C(C(=C(C(=C1F)F)C#N)F)F
  • Organic synthesis

    The presence of the nitrile group (C≡N) and the methoxy group (OCH3) makes 2,3,5,6-Tetrafluoro-4-methoxybenzonitrile a valuable building block for organic synthesis. The nitrile group can be readily converted to various functional groups, while the methoxy group can participate in different chemical reactions. This versatility allows researchers to synthesize complex organic molecules with potential applications in pharmaceuticals, materials science, and other fields.

  • Medicinal chemistry

    The fluorine atoms on the benzene ring can enhance the binding properties of a molecule with biological targets. This property makes 2,3,5,6-Tetrafluoro-4-methoxybenzonitrile a potential candidate for developing new drugs. Researchers might explore its use in areas like cancer treatment, antibiotic development, or central nervous system disorders.

  • Material science

    Fluorinated aromatic compounds are known for their unique properties, including thermal stability, chemical resistance, and specific interactions with light. 2,3,5,6-Tetrafluoro-4-methoxybenzonitrile could be a building block for novel polymers with desirable characteristics for applications in electronics, optoelectronics, or functional materials [].

XLogP3

2

Hydrogen Bond Acceptor Count

6

Exact Mass

205.01507637 g/mol

Monoisotopic Mass

205.01507637 g/mol

Heavy Atom Count

14

Dates

Last modified: 11-23-2023

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